N'-[3,5-dichloro-4-(2-chloro-4-nitrophenoxy)phenyl]sulfonylpyridine-2-carboximidamide

• IUPAC Name: N'-[3,5-dichloro-4-(2-chloro-4-nitrophenoxy)phenyl]sulfonylpyridine-2-carboximidamide
• InChI: InChI=1S/C18H11Cl3N4O5S/c19-12-7-10(25(26)27)4-5-16(12)30-17-13(20)8-11(9-14(17)21)31(28,29)24-18(22)15-3-1-2-6-23-15/h1-9H,(H2,22,24)
• InChI Key: XFLUFRREFGADCT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C(=NS(=O)(=O)C2=CC(=C(C(=C2)Cl)OC3=C(C=C(C=C3)[N+](=O)[O-])Cl)Cl)N
• Isomeric SMILES: C1=CC=NC(=C1)/C(=N/S(=O)(=O)C2=CC(=C(C(=C2)Cl)OC3=C(C=C(C=C3)[N+](=O)[O-])Cl)Cl)/N
• Molecular Formula: C18H11Cl3N4O5S
• Molecular Weight: 501.7 g/mol

Description

“N’-[3,5-dichloro-4-(2-chloro-4-nitrophenoxy)phenyl]sulfonylpyridine-2-carboximidamide” is a complex organic compound. It contains several functional groups including a sulfonyl group, a carboximidamide group, and multiple chloro and nitro groups attached to phenyl rings.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and aromatic rings. The presence of nitro, chloro, and sulfonyl groups would likely have a significant impact on the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups all influence a compound’s properties.

Safety And Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Without specific information, it’s difficult to provide a detailed safety and hazards analysis.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if this compound has medicinal properties, future research could focus on optimizing its synthesis, improving its efficacy, or reducing its side effects.